2-(Bromomethyl)benzonitrile

• IUPAC Name: 2-(bromomethyl)benzonitrile
• InChI: InChI=1S/C8H6BrN/c9-5-7-3-1-2-4-8(7)6-10/h1-4H,5H2
• InChI Key: QGXNHCXKWFNKCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CBr)C#N
• Molecular Formula: C8H6BrN
• DSSTOX Substance ID: DTXSID40176632
• Molecular Weight: 196.04 g/mol
• CAS RN: 22115-41-9

Description

Synthesis Analysis

The synthesis of 2-(bromomethyl)benzonitrile and related compounds involves various chemical reactions, including free radical reactions and photochemical bromination. For instance, 2-(bromomethyl) benzoic acid was synthesized using 2-methylbenzoic and bromine through free radical reaction under light or with AIBN as an initiator, investigating the effects of mole ratio, solvents, reaction time, and initiator amount on yield (Wang Ping, 2011). Another approach includes the synthesis of 4-[(2H-Tetrazol-2-yl)methyl]benzonitrile by reacting 4-(bromomethyl)benzonitrile with 2H-tetrazole in the presence of KOH, showcasing the importance of reaction conditions and catalysts (Zheng Xing & Zhirong Qu, 2008).

Molecular Structure Analysis

The molecular structure of o-(Bromomethyl)benzonitrile, a related compound, is monoclinic with specific unit-cell dimensions. X-ray diffraction analysis reveals its crystal structure, providing insights into bond lengths and angles, essential for understanding the compound's physical and chemical behavior (D. Sinha & A. Dutta, 1979).

Chemical Reactions and Properties

2-(Bromomethyl)benzonitrile undergoes various chemical reactions, contributing to its versatility as an intermediate. For example, it reacts with methyl 3-aminothiophene-2-carboxylate to yield tautomeric thienopyrimidoisoindolones, highlighting its reactivity and utility in synthesizing complex heterocyclic compounds (A. Kysil, Z. Voitenko & J. Wolf, 2008).

Scientific Research Applications

• Herbicide Degradation : Benzonitrile herbicides, including compounds related to 2-(Bromomethyl)benzonitrile, are used worldwide in agriculture. Microbial degradation of these compounds, including pathways and involved organisms, is a significant area of research. It's essential for understanding environmental impacts and groundwater contamination (Holtze, Sørensen, Sørensen, & Aamand, 2008).

• Chemical Synthesis and Refinement : Research on the synthesis and refinement of related compounds, such as 4-bromomethyl-benzonitrile, explores optimal reaction conditions and purification methods. This is crucial for producing high-purity chemicals for various applications (Teng Jun-jiang, 2008).

• Pharmaceutical Applications : The reaction of 2-(bromomethyl)benzonitrile with various compounds leads to the formation of tautomeric thienopyrimidoisoindolones, which have potential pharmaceutical applications (Kysil, Voitenko, & Wolf, 2008).

• Palladium-Catalyzed Cyanation : Studies on palladium-catalyzed cyanation using benzonitriles, including 2-(Bromomethyl)benzonitrile, contribute to the development of new methodologies for chemical synthesis. Such research is valuable for both academic and industrial applications (Schareina, Zapf, & Beller, 2004).

• Cytotoxic Effects of Pesticides : The study of benzonitrile pesticides, including derivatives of 2-(Bromomethyl)benzonitrile, focuses on their cytotoxic effects on human cell lines. This research is vital for evaluating the safety and environmental impact of these compounds (Lovecká et al., 2015).

• Crystal Structure Analysis : Understanding the crystal structure of o-(bromomethyl)benzonitrile provides insights into the physical characteristics and potential applications of such compounds in various fields (Sinha & Dutta, 1979).

Safety and Hazards

2-(Bromomethyl)benzonitrile is known to cause severe skin burns and eye damage. It is harmful if swallowed, in contact with skin, or if inhaled. It may also cause an allergic skin reaction.

Mechanism of Action

Target of Action

2-Cyanobenzyl bromide, also known as 2-(Bromomethyl)benzonitrile, is primarily used as an intermediate in the synthesis of Alogliptin . Alogliptin is an oral antihyperglycemic agent that is a selective inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4) . DPP-4 is a key enzyme that degrades incretin hormones, which stimulate a decrease in blood glucose levels .

Mode of Action

2-Cyanobenzyl bromide reacts with 2H-tetrazole in the presence of KOH to yield 4-[(2H-tetra-zol-2-yl)methyl]benzonitrile . It also undergoes base-promoted condensation reaction with homophthalic anhydride .

Biochemical Pathways

The compound’s interaction with its targets leads to the inhibition of DPP-4, which in turn increases the levels of incretin hormones . This results in the stimulation of insulin release and inhibition of glucagon release, thereby reducing blood glucose levels .

Result of Action

The primary result of the action of 2-Cyanobenzyl bromide is the production of Alogliptin . Alogliptin, as a DPP-4 inhibitor, helps to regulate blood glucose levels, making it a valuable agent in the management of type 2 diabetes .

Action Environment

The action of 2-Cyanobenzyl bromide is influenced by various environmental factors. For instance, it’s recommended to store the compound in a dark place, sealed, and at room temperature . It’s slightly soluble in water and more soluble in organic solvents like chloroform and ethyl acetate . These factors can influence the compound’s stability, reactivity, and efficacy.